Cas no 2172019-98-4 (2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid)

• Product Name: 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid
• CAS No: 2172019-98-4
• MF: C₁₂H₁₀O₆
• MW: 250.204204082489
• CID: 6283437
• PubChem ID: 165590351
• Update Time: 2025-06-26

2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid
• 2172019-98-4
• 2-[5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-yl]acetic acid
• EN300-1613413

• Inchi： 1S/C12H10O6/c1-16-8-4-2-7(3-5-8)11-9(6-10(13)14)17-12(15)18-11/h2-5H,6H2,1H3,(H,13,14)
• InChI Key： JJTXXRRJVPARGC-UHFFFAOYSA-N
• SMILES： O1C(=O)OC(CC(=O)O)=C1C1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 250.04773803g/mol
• Monoisotopic Mass: 250.04773803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 82.1Ų

Additional information on 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid

Introduction to 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid (CAS No. 2172019-98-4)

2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid (CAS No. 2172019-98-4) is a complex organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound, characterized by its unique molecular structure, has shown promise in various research areas, including drug development and medicinal chemistry.

The chemical structure of 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid is particularly noteworthy. It consists of a 1,3-dioxole ring fused to a benzene ring, with a methoxy group at the para position of the benzene ring and an acetic acid moiety attached to the dioxole ring. This intricate arrangement of functional groups imparts the compound with distinct chemical properties and reactivity profiles.

Recent studies have explored the potential therapeutic applications of 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid. One notable area of research is its anti-inflammatory properties. In vitro and in vivo experiments have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid may have potential as a novel anti-inflammatory agent for the treatment of conditions such as arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid has also been investigated for its antioxidant activity. Oxidative stress is a key factor in the pathogenesis of many diseases, including neurodegenerative disorders and cardiovascular diseases. Research has shown that this compound can scavenge free radicals and reduce oxidative damage to cellular components. This makes it a promising candidate for the development of antioxidant therapies.

In the realm of drug delivery, 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid has been studied for its ability to enhance the solubility and bioavailability of poorly soluble drugs. The presence of the dioxole ring and the acetic acid group can improve the aqueous solubility of hydrophobic compounds, thereby enhancing their therapeutic efficacy. This property is particularly valuable in the formulation of oral and parenteral drug delivery systems.

The synthesis of 2-5-(4-methoxyphenyl)-2-oxo-2H-1,3-dioxol-4-ylacetic acid involves several steps, including the formation of the dioxole ring and the introduction of the methoxy and acetic acid groups. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. For instance, one common approach involves the reaction of 4-methoxybenzaldehyde with glycolic acid in the presence of an appropriate catalyst to form the desired product.

The stability and degradation pathways of 2-5-(4-methoxyphenyl)-2-o xo - 2 H - 1 , 3 - d i ox ol - 4 - y lac et ic ac id have also been studied extensively. It has been found that this compound is relatively stable under neutral and slightly acidic conditions but can undergo hydrolysis under basic conditions. Understanding these degradation pathways is crucial for optimizing storage conditions and ensuring the long-term stability of formulations containing this compound.

In conclusion, 2 - 5 - ( 4 - m eth oxy phen yl) - 2 - ox o - 2 H - 1 , 3 - d i ox ol - 4 - y lac et ic ac id (CAS No. 2172019 -98 -4) is a multifunctional organic compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique chemical structure endows it with anti-inflammatory, antioxidant, and solubility-enhancing properties, making it a valuable candidate for further development in various therapeutic areas.